![molecular formula C10H4Cl2I3NO3 B030768 5-Acetamido-2,4,6-triiodoisophthaloyl dichloride CAS No. 31122-75-5](/img/structure/B30768.png)
5-Acetamido-2,4,6-triiodoisophthaloyl dichloride
Overview
Description
5-Acetamido-2,4,6-triiodoisophthaloyl dichloride (AI3Cl2) is a versatile reagent that can be used in the synthesis of various organic and inorganic compounds. It is a colorless, crystalline solid that is soluble in water and alcohol. AI3Cl2 has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. It has been found to be an effective reagent for the synthesis of various compounds, including polymers, peptides, and nucleotides.
Scientific Research Applications
Synthesis in Radiographic Contrast Agents
5-Acetamido-2,4,6-triiodoisophthaloyl dichloride is involved in the synthesis of radiographic contrast agents. A study by Haarr et al. (2018) demonstrated its role in the preparation of iodixanol, a commonly used contrast agent in X-ray imaging. The research highlighted the synthesis of a precursor compound, emphasizing the critical role of this compound in producing minor byproducts during iodixanol synthesis (Haarr et al., 2018).
Pharmaceutical Applications
In the pharmaceutical industry, this compound is used as a starting material in the synthesis of various drugs. Guo-jun (2012) described its use in creating iohexol, another contrast agent, demonstrating its versatility and importance in the development of diagnostic tools (Guo-jun, 2012).
Development of Non-Ionic Contrast Media
The compound also played a significant role in the evolution of non-ionic contrast media. Haavaldsen's research (1980) delved into the development of various non-ionic monomeric iodinated compounds, including this compound, to reduce the hypertonicity of aqueous solutions in contrast media (Haavaldsen, 1980).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 5-Acetamido-2,4,6-triiodoisophthaloyl dichloride is the desialylated glycoprotein receptor . This receptor plays a crucial role in various biological processes, including cell-cell interaction, immune response, and pathogen recognition .
Mode of Action
This compound interacts with its target by binding to the desialylated glycoprotein receptor . This interaction triggers a series of biochemical reactions that lead to changes in cellular functions .
Biochemical Pathways
It is known that the compound’s interaction with the desialylated glycoprotein receptor can influence various cellular processes .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific biological context in which it is used. The compound’s interaction with the desialylated glycoprotein receptor can lead to changes in cellular functions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its target .
properties
IUPAC Name |
5-acetamido-2,4,6-triiodobenzene-1,3-dicarbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4Cl2I3NO3/c1-2(17)16-8-6(14)3(9(11)18)5(13)4(7(8)15)10(12)19/h1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYGGDKPPAGGKNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C(=C(C(=C1I)C(=O)Cl)I)C(=O)Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4Cl2I3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30456430 | |
Record name | 5-ACETAMIDO-2,4,6-TRIIODOISOPHTHALOYL DICHLORIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30456430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
637.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31122-75-5 | |
Record name | 5-ACETAMIDO-2,4,6-TRIIODOISOPHTHALOYL DICHLORIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30456430 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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